Tetrachlorosilane Tetrachlorosilane Atomic number of base material: 14 Silicon
Silicon tetrachloride (SiCl4) is an inorganic compound. It′s crystal structure is similar to that of carbon tetrachloride (CCl4). SiCl4 can be synthesized by the chlorination of silicon compounds (e.g. Mg2Si, SiC, SiO2/C).
Silicon tetrachloride is a colorless, fuming liquid with a pungent odor. It is decomposed by water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue in the presence of moisture. It is used in smoke screens, to make various silicon containing chemicals, and in chemical analysis.
Brand Name: Vulcanchem
CAS No.: 10026-04-7
VCID: VC21194039
InChI: InChI=1S/Cl4Si/c1-5(2,3)4
SMILES: [Si](Cl)(Cl)(Cl)Cl
Molecular Formula: SiCl4
Cl4Si
Molecular Weight: 169.9 g/mol

Tetrachlorosilane

CAS No.: 10026-04-7

Cat. No.: VC21194039

Molecular Formula: SiCl4
Cl4Si

Molecular Weight: 169.9 g/mol

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Tetrachlorosilane - 10026-04-7

Specification

Description Atomic number of base material: 14 Silicon
Silicon tetrachloride (SiCl4) is an inorganic compound. It′s crystal structure is similar to that of carbon tetrachloride (CCl4). SiCl4 can be synthesized by the chlorination of silicon compounds (e.g. Mg2Si, SiC, SiO2/C).
Silicon tetrachloride is a colorless, fuming liquid with a pungent odor. It is decomposed by water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue in the presence of moisture. It is used in smoke screens, to make various silicon containing chemicals, and in chemical analysis.
CAS No. 10026-04-7
Molecular Formula SiCl4
Cl4Si
Molecular Weight 169.9 g/mol
IUPAC Name tetrachlorosilane
Standard InChI InChI=1S/Cl4Si/c1-5(2,3)4
Standard InChI Key FDNAPBUWERUEDA-UHFFFAOYSA-N
Impurities Grades: Technical; 99.5%; CP (99.8%); semiconductor
Low purity tetrachlorosilane used as a raw material in the production of fumed silica contains some trichlorosilane as well as methyltrichlorosilane.
SMILES [Si](Cl)(Cl)(Cl)Cl
Canonical SMILES [Si](Cl)(Cl)(Cl)Cl
Boiling Point 135.7 °F at 760 mm Hg (USCG, 1999)
59 °C
57 °C
Colorform Colorless, clear, mobile, fuming liquid
Melting Point -94 °F (USCG, 1999)
-70 °C
-68 °C

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